Cas no 331-07-7 (urea, 1-(2-fluoroethyl)-3-phenyl-)

331-07-7 structure
Product name:urea, 1-(2-fluoroethyl)-3-phenyl-
urea, 1-(2-fluoroethyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- urea, 1-(2-fluoroethyl)-3-phenyl-
- N-(2-fluoro-ethyl)-N'-phenyl-urea
- N-(2-Fluor-aethyl)-N'-phenyl-harnstoff
- N-2-Fluoroethyl-N'-phenylurea
- NSC99430
- NSC-99430
- NIOSH/TY3972000
- DTXSID00954731
- 1-(2-Fluoroethyl)-3-phenylurea
- TY39720000
- 331-07-7
- N'-(2-Fluoroethyl)-N-phenylcarbamimidic acid
-
- Inchi: InChI=1S/C9H11FN2O/c10-6-7-11-9(13)12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,12,13)
- InChI Key: OFIOVEVMZIFQLI-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)NC(=O)NCCF
Computed Properties
- Exact Mass: 182.08600
- Monoisotopic Mass: 182.08554114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 2.24150
urea, 1-(2-fluoroethyl)-3-phenyl- Related Literature
-
Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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